6-(4-chlorobenzylidene)-2-cyclohexyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• IUPAC Name: (6Z)-6-[(4-chlorophenyl)methylidene]-2-cyclohexyl-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C18H17ClN4OS/c19-13-8-6-11(7-9-13)10-14-15(20)23-18(21-16(14)24)25-17(22-23)12-4-2-1-3-5-12/h6-10,12,20H,1-5H2/b14-10-,20-15?
• InChI Key: ZOLPJWPCPMREPG-UKMRQWHXSA-N
• Canonical SMILES: C1CCC(CC1)C2=NN3C(=N)C(=CC4=CC=C(C=C4)Cl)C(=O)N=C3S2
• Isomeric SMILES: C1CCC(CC1)C2=NN3C(=N)/C(=C/C4=CC=C(C=C4)Cl)/C(=O)N=C3S2
• Molecular Formula: C18H17ClN4OS
• Molecular Weight: 372.9 g/mol

Description

The compound “6-(4-chlorobenzylidene)-2-cyclohexyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one” belongs to the class of organic compounds known as thiadiazolopyrimidines. These are aromatic heterocyclic compounds containing a thiadiazole ring fused to a pyrimidine ring.

Synthesis Analysis

The synthesis of thiadiazolopyrimidines generally involves the reaction of 1,3,4-thiadiazole-amines or 2-amino-benzothiazole with aldehydes and active methylene compounds. The specific synthesis route for this compound might involve the reaction of a 2-cyclohexyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one with a 4-chlorobenzylidene.

Molecular Structure Analysis

The molecular structure of this compound includes a thiadiazolopyrimidine core, which is a bicyclic structure consisting of a thiadiazole ring fused to a pyrimidine ring. The compound also contains a cyclohexyl group and a 4-chlorobenzylidene group attached to the thiadiazolopyrimidine core.

Chemical Reactions Analysis

Thiadiazolopyrimidines can undergo various chemical reactions, including condensation reactions with aromatic and heterocyclic aldehydes. The specific chemical reactions that this compound can undergo would depend on the reaction conditions and the other reactants present.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Thiadiazolopyrimidines are generally stable compounds that can exhibit aromaticity due to the conjugated pi electrons in their ring structures.

Mechanism of Action

The mechanism of action of thiadiazolopyrimidines can vary depending on their specific structure and the biological target. Some thiadiazolopyrimidines have been found to have antimicrobial, antitumor, and other biological activities. The specific mechanism of action of this compound is not known without further study.

Future Directions

Future research on this compound could involve studying its synthesis, chemical reactions, mechanism of action, and biological activities. This could include testing the compound for potential antimicrobial, antitumor, or other biological activities.